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Compound of Interest

Compound Name: 2-Butoxyethanethiol

Cat. No.: B13524435 Get Quote

For the Attention Of: Researchers, Scientists, and Drug Development Professionals.

Abstract: This document provides a technical overview of the known physicochemical

properties of 2-Butoxyethanethiol (CAS No. 38550-68-2). It addresses the current scarcity of

experimentally determined data in public scientific literature and databases. In lieu of specific

data, this guide details the standardized experimental protocols, based on internationally

recognized OECD (Organisation for Economic Co-operation and Development) Guidelines, that

are essential for the comprehensive characterization of this compound. This serves as a

foundational resource for researchers requiring these properties for modeling, safety

assessment, or further developmental work.

Introduction and Statement on Data Availability
2-Butoxyethanethiol is a thiol compound with the chemical structure CH₃(CH₂)₃OCH₂CH₂SH.

Its structure, featuring both a butyl ether group and a terminal thiol group, suggests properties

influenced by both functionalities, including moderate polarity and a characteristic thiol odor.

A thorough review of scientific databases and literature reveals a significant lack of publicly

available, experimentally determined physicochemical data for 2-Butoxyethanethiol. This

guide is therefore structured to provide researchers with the necessary methodological

framework to obtain this critical data in a standardized, reproducible manner. Computational or

predicted properties were also not readily found, emphasizing the need for empirical

determination.
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Chemical Identity
IUPAC Name 2-Butoxyethanethiol

Synonyms Ethane, 1-(butylthio)-2-methoxy-

CAS Number 38550-68-2

Molecular Formula C₆H₁₄OS

Molecular Weight 134.24 g/mol

Chemical Structure CH₃CH₂CH₂CH₂OCH₂CH₂SH

Physicochemical Properties
The following table summarizes the key physicochemical properties for 2-Butoxyethanethiol.
Due to the aforementioned data scarcity, the status of most properties is listed as "Not

available in public literature." The subsequent sections will detail the standard protocols for

determining these values.

Property Value Units

Melting Point
Not available in public

literature
°C / K

Boiling Point
Not available in public

literature
°C / K

Density
Not available in public

literature
g/cm³ or kg/m ³

Vapor Pressure
Not available in public

literature
Pa or mmHg

Water Solubility
Not available in public

literature
g/L or mg/L

Flash Point
Not available in public

literature
°C / K
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Standardized Experimental Protocols for
Physicochemical Characterization
To address the data gaps for 2-Butoxyethanethiol, researchers should employ standardized

testing methods to ensure the data generated is accurate, reliable, and comparable across

different laboratories. The OECD Guidelines for the Testing of Chemicals are the international

standard for this purpose.[1]

Boiling Point Determination (OECD Guideline 103)
The boiling point is the temperature at which a substance's vapor pressure equals the

surrounding atmospheric pressure.[2][3][4] Several methods are recommended, and the choice

depends on the required accuracy and sample amount.

Methodology Overview (Ebulliometer Method):

Apparatus: An ebulliometer, a device designed for precise boiling point measurement, is

used. It often includes a Cottrell pump to ensure the thermometer is bathed in a mixture of

vapor and boiling liquid, preventing errors from superheating.[5]

Procedure: A sample of 2-Butoxyethanethiol is placed in the ebulliometer. The apparatus

is heated, and the liquid is brought to a steady boil. The temperature of the vapor-liquid

equilibrium is measured using a calibrated temperature sensor.

Pressure Correction: The ambient atmospheric pressure is recorded. If it deviates from the

standard pressure (101.325 kPa), the observed boiling point is corrected using the

Clausius-Clapeyron equation or standardized charts.

Data Reporting: The final report should include the corrected boiling point, the pressure at

which the measurement was taken, and a description of the substance's behavior during

boiling.[6]

Density Determination (OECD Guideline 109)
Density is the mass of a substance per unit volume. For a liquid like 2-Butoxyethanethiol,
several reliable methods are available.[7][8]
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Methodology Overview (Oscillating Densimeter Method):

Principle: This method uses a U-shaped tube that is oscillated at its characteristic

frequency. This frequency changes when the tube is filled with the sample liquid. The

change in frequency is directly related to the density of the liquid.[9][10]

Procedure: The instrument is first calibrated using two substances of known density, such

as dry air and degassed, purified water. A small, precise volume of 2-Butoxyethanethiol
is then injected into the clean, dry oscillating tube. The instrument's temperature is

precisely controlled, typically at 20°C.

Measurement: The stable oscillation period is measured, and the instrument's software

calculates the density.

Data Reporting: The density value should be reported along with the temperature at which

it was measured (e.g., g/cm³ at 20°C). At least two measurements should be performed.[9]

[11]

Vapor Pressure Determination (OECD Guideline 104)
Vapor pressure is a measure of a substance's volatility. It is a critical parameter for assessing

inhalation exposure and environmental fate.[12][13]

Methodology Overview (Static Method):

Principle: A sample of the substance is placed in a thermostatically controlled container

connected to a pressure measuring device. The system is evacuated to remove air. The

pressure of the vapor in equilibrium with the liquid is then measured at a specific

temperature.

Procedure: A small amount of degassed 2-Butoxyethanethiol is introduced into the

measurement cell. The cell is sealed and brought to the desired temperature (e.g., 20°C or

25°C). The system is allowed to reach equilibrium.

Measurement: The pressure is read from a manometer or pressure transducer. To

establish the vapor pressure curve, measurements should be taken at a minimum of two

to three different temperatures.[12][13][14][15]
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Data Reporting: The vapor pressure (in Pascals) should be reported for each temperature.

[5][12]

Water Solubility Determination (OECD Guideline 105)
Water solubility is the maximum concentration of a chemical that can dissolve in pure water at

a specific temperature, representing a key factor in environmental distribution and

bioavailability.[16][17]

Methodology Overview (Flask Method):

Principle: An excess amount of the test substance is agitated in water at a constant

temperature for a sufficient period to reach equilibrium. The concentration of the

substance in the aqueous phase is then determined by a suitable analytical method.

Procedure: An amount of 2-Butoxyethanethiol in excess of its expected solubility is

added to a flask containing purified water. The flask is sealed and agitated in a constant

temperature bath (e.g., 20°C) for an extended period (e.g., 24-48 hours) to ensure

saturation is reached.

Analysis: After agitation, the mixture is allowed to settle to separate the undissolved

portion. The aqueous phase is then carefully sampled, typically after centrifugation or

filtration, and its concentration is quantified using a validated analytical technique such as

gas chromatography (GC).[18][19]

Data Reporting: The water solubility is reported as mass per volume (e.g., g/L or mg/L) at

the specified temperature.[20]

Flash Point Determination (EU Regulation A.9 / ASTM
D3828)
The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air

near its surface. It is a critical measure of flammability and safety.[21]

Methodology Overview (Small Scale Closed-Cup Method):
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Principle: A small volume of the sample is heated in a closed cup. An ignition source is

periodically introduced into the vapor space above the liquid. The flash point is the lowest

temperature at which a flash is observed.[22]

Procedure: A small, specified volume (typically 2-4 mL) of 2-Butoxyethanethiol is placed

into the test cup of a small scale closed-cup apparatus. The sample is heated at a

controlled rate.

Measurement: At regular temperature intervals, a test flame or electric arc is applied to the

opening of the cup. The observation of a distinct flash inside the cup marks the flash point.

[23]

Data Reporting: The flash point temperature is recorded and corrected for barometric

pressure.

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the comprehensive physicochemical

characterization of a compound like 2-Butoxyethanethiol for which data is not readily

available.
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Physicochemical Property Determination Workflow

Obtain Pure Sample
(2-Butoxyethanethiol)

Determine Boiling Point
(OECD 103)

Determine Density
(OECD 109)

Determine Vapor Pressure
(OECD 104)

Determine Water Solubility
(OECD 105)

Determine Flash Point
(EU A.9)

Compile and Analyze Data

Complete Physicochemical Profile

Click to download full resolution via product page

Caption: Workflow for Physicochemical Characterization.

As 2-Butoxyethanethiol is not a known signaling molecule, a signaling pathway diagram is not

applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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